Potassium trifluoro(6-nitropyridin-3-YL)boranuide

• Molecular Formula: C5H3BF3KN2O2
• Molecular Weight: 230.00 g/mol
• IUPAC Name: potassium;trifluoro-(6-nitropyridin-3-yl)boranuide
• InChI: InChI=1S/C5H3BF3N2O2.K/c7-6(8,9)4-1-2-5(10-3-4)11(12)13;/h1-3H;/q-1;+1
• InChI Key: VLOXXEBAPQZZQK-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CN=C(C=C1)[N+](=O)[O-])(F)(F)F.[K+]

Description

is a chemical compound with the molecular formula

Potassium trifluoro(6-nitropyridin-3-yl)boranuide: $$\text{C}_6\text{H}_4\text{BF}_3\text{KN}_2\text{O}_2$$C6​H4​BF3​KN2​O2​

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• It belongs to the class of boron-containing heterocyclic compounds.
• The compound features a boron atom coordinated to a trifluoropyridine ring and a potassium cation.
• Its structure includes a nitro group (NO₂) at the 6-position of the pyridine ring.
• The compound is of interest due to its unique combination of boron, fluorine, and nitrogen atoms.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

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Chemical Reactions Analysis

Common Reagents and Conditions:

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• It could act as a boron source, participate in coordination chemistry, or influence biological processes.
• Further research is needed to elucidate its precise mechanisms.

Comparison with Similar Compounds

Similar Compounds: